
2-Morpholinopyrimidin-5-ylboronic acid
molecular weight and formula

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name:
2-Morpholinopyrimidin-5-ylboronic

acid

Cat. No.: B1487495 Get Quote

In-Depth Technical Guide: 2-
Morpholinopyrimidin-5-ylboronic acid
Introduction
2-Morpholinopyrimidin-5-ylboronic acid is a specialized heterocyclic compound that has

garnered significant interest within the drug discovery and medicinal chemistry sectors. Its

unique structure, combining a pyrimidine core, a morpholine substituent, and a reactive boronic

acid moiety, makes it a highly valuable building block for the synthesis of complex molecular

architectures. This guide provides an in-depth analysis of its chemical properties, synthesis,

and critical applications, with a focus on its role in the development of targeted therapeutics,

particularly kinase inhibitors.

Part 1: Core Molecular Attributes
The foundational step in utilizing any chemical reagent is a thorough understanding of its

fundamental physicochemical properties. 2-Morpholinopyrimidin-5-ylboronic acid is a solid

at room temperature and is identified by the CAS Number 870521-33-8. Its structural and

molecular details are summarized below.
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The structure features a central pyrimidine ring, which is a π-deficient heterocycle. At the 2-

position, it is substituted with a morpholine ring, and at the 5-position, with a boronic acid group

[-B(OH)₂].

Step 1: Nucleophilic Substitution Step 2: Borylation

5-Bromo-2-chloropyrimidine 5-Bromo-2-morpholinopyrimidine  Morpholine, Base (e.g., K₂CO₃)   Organolithium Intermediate  n-BuLi, THF, -78 °C   Boronate Ester  Trialkyl borate (e.g., B(OiPr)₃)   2-Morpholinopyrimidin-5-ylboronic acid  Aqueous Acid Workup (e.g., HCl)  
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 3 Tech Support

https://www.benchchem.com/product/b1487495?utm_src=pdf-body-img
https://www.benchchem.com/product/b1487495#2-morpholinopyrimidin-5-ylboronic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1487495#2-morpholinopyrimidin-5-ylboronic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1487495#2-morpholinopyrimidin-5-ylboronic-acid-molecular-weight-and-formula
https://www.benchchem.com/product/b1487495#2-morpholinopyrimidin-5-ylboronic-acid-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1487495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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